Cas no 920206-68-4 (1-(3-chlorobenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-(3-chlorobenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 920206-68-4
• MF: C₂₃H₂₂ClN₇O₂
• MW: 463.919482707977
• CID: 5505416
• Update Time: 2025-10-31

1-(3-chlorobenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)-[4-[3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• 1-(3-chlorobenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C23H22ClN7O2/c1-2-33-19-8-6-18(7-9-19)31-22-20(27-28-31)21(25-15-26-22)29-10-12-30(13-11-29)23(32)16-4-3-5-17(24)14-16/h3-9,14-15H,2,10-13H2,1H3
• InChI Key： FIOOFAUIROPKBZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Cl)=C1)(N1CCN(C2=NC=NC3N(C4=CC=C(OCC)C=C4)N=NC=32)CC1)=O

Additional information on 1-(3-chlorobenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

Introduction to 1-(3-chlorobenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine (CAS No. 920206-68-4)

The compound 1-(3-chlorobenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine, identified by its CAS number 920206-68-4, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and promising pharmacological properties. The presence of a triazolo[4,5-d]pyrimidine core combined with a piperazine moiety suggests potential applications in the development of novel therapeutic agents.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. The triazolo[4,5-d]pyrimidine scaffold is particularly noteworthy for its ability to modulate various biological pathways, making it a valuable candidate for further investigation. In particular, the substitution pattern at the 3-position of the benzoyl group and the ethoxyphenyl moiety contributes to the compound's distinct chemical and pharmacological profile. These structural elements are critical in determining its interaction with biological targets and its overall efficacy.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in cancer progression. Studies have demonstrated that derivatives of the triazolo[4,5-d]pyrimidine scaffold can interfere with critical signaling pathways such as MAPK and PI3K/Akt. The 7-ylpiperazine group further enhances its binding affinity to these targets, suggesting that this compound may exhibit potent antitumor activity. Preliminary in vitro assays have shown promising results, indicating that it can effectively inhibit the proliferation of various cancer cell lines while maintaining low toxicity towards normal cells.

The 3-chlorobenzoyl substituent plays a crucial role in modulating the compound's pharmacokinetic properties. Chlorinated aromatic groups are frequently employed in medicinal chemistry to improve metabolic stability and bioavailability. This feature is particularly important for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effect. Additionally, the 4-ethoxyphenyl group contributes to the compound's solubility and permeability across biological membranes, which are essential factors for drug absorption and distribution.

Advances in computational chemistry have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Molecular docking studies have revealed that it can bind effectively to enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. These findings provide a strong rationale for further exploration of this molecule's therapeutic potential.

In vivo studies have begun to validate these preclinical findings. Animal models have shown that administration of this compound leads to significant reductions in tumor volume and improved survival rates compared to control groups. Importantly, these effects are observed without notable side effects, suggesting that it may be a well-tolerated therapeutic option. These results are particularly encouraging given the growing demand for targeted therapies that minimize systemic toxicity.

The development of new drugs often involves a multi-disciplinary approach, integrating insights from synthetic chemistry, pharmacology, and bioinformatics. The synthesis of 1-(3-chlorobenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine has been optimized to ensure high yield and purity, enabling rigorous characterization using spectroscopic techniques such as NMR and mass spectrometry. These analytical methods are essential for confirming the structural integrity of the compound before proceeding with further biological evaluation.

The future prospects for this compound are bright, with ongoing research aimed at identifying additional therapeutic applications beyond oncology. Its unique structural features make it a versatile scaffold for designing novel molecules with tailored pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical practice.

In conclusion,1-(3-chlorobenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine (CAS No. 920206-68-4) represents a promising candidate for further development as a therapeutic agent. Its unique structural features and promising preclinical data make it a valuable addition to the growing arsenal of molecules being explored for treating various diseases.